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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B10768078 Get Quote

For Immediate Reference by Laboratory Professionals

The proper disposal of 5-trans U-46619, a potent thromboxane A2 analog, is critical to ensure

laboratory safety and environmental protection. While specific degradation protocols are not

readily available, a comprehensive waste management strategy based on the compound's

chemical properties and general guidelines for potent pharmaceutical compounds is

mandatory. All waste containing 5-trans U-46619, including pure compound, solutions, and

contaminated materials, must be treated as hazardous chemical waste.

Key Disposal Principles
Researchers and laboratory personnel must adhere to the following principles when handling

and disposing of 5-trans U-46619:

Do Not Dispose Down the Drain: Due to its biological potency and potential environmental

impact, 5-trans U-46619 should never be disposed of in the sanitary sewer system.

Segregate Waste: All waste streams containing this compound must be segregated from

non-hazardous laboratory trash.

Use Designated Hazardous Waste Containers: Collect all 5-trans U-46619 waste in clearly

labeled, sealed, and compatible containers.
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Follow Institutional and Regulatory Guidelines: Disposal procedures must comply with all

local, state, and federal regulations for hazardous waste.[1][2][3] Consult your institution's

Environmental Health and Safety (EHS) department for specific protocols.

Step-by-Step Disposal Protocol
Decontamination of Surfaces and Equipment:

Prepare a decontamination solution. While a specific inactivation agent for 5-trans U-
46619 is not documented, a common practice for potent compounds is to use a solution

that can hydrolyze or oxidize the compound. A freshly prepared 10% sodium hypochlorite

solution (bleach) followed by a rinse with 70% ethanol and then water is a generally

accepted procedure.

Wipe all surfaces and equipment that have come into contact with 5-trans U-46619 with

the decontamination solution.

Collect all cleaning materials (wipes, absorbent pads) as hazardous waste.

Disposal of Unused Compound and Solutions:

Solid Waste: Place any remaining solid 5-trans U-46619 into a designated hazardous

waste container.

Liquid Waste: Collect all solutions containing 5-trans U-46619, including stock solutions

and experimental media, in a sealed, properly labeled hazardous waste container. The

container should be compatible with the solvents used (e.g., methyl acetate, ethanol,

DMSO).[4]

Disposal of Contaminated Labware and Personal Protective Equipment (PPE):

Sharps: Needles, syringes, and other contaminated sharps should be placed in a

designated sharps container for hazardous waste.

Glassware and Plasticware: Disposable glassware and plasticware contaminated with 5-
trans U-46619 should be collected in a labeled hazardous waste container.
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PPE: Gloves, lab coats, and other PPE worn while handling the compound should be

considered contaminated and disposed of as hazardous waste.

Waste Collection and Storage:

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the

full chemical name "5-trans U-46619".

Store the sealed waste containers in a designated and secure satellite accumulation area

until they are collected by your institution's EHS personnel.[3]

Final Disposal:

Your institution's EHS department will arrange for the final disposal of the hazardous

waste, which typically involves incineration by a licensed waste management facility.[3]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 5-trans U-46619
relevant to its handling and disposal.

Property Value Source

Molecular Formula C₂₁H₃₄O₄ [5]

Molecular Weight 350.5 g/mol [5]

Supplied As A solution in methyl acetate [5]

Solubility (DMF) 50 mg/mL [5]

Solubility (DMSO) 50 mg/mL [5]

Solubility (Ethanol) 50 mg/mL [5]

Solubility (PBS, pH 7.2) 1 mg/mL [5]

Below is a logical workflow for the proper disposal of 5-trans U-46619.
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5-trans U-46619 Disposal Workflow
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Caption: Disposal workflow for 5-trans U-46619.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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